Cas no 87590-82-7 (2-(dimethylcarbamoyl)phenyl benzyldithiocarbamate)

• Product Name: 2-(dimethylcarbamoyl)phenyl benzyldithiocarbamate
• CAS No: 87590-82-7
• MF: C₁₇H₁₈N₂OS₂
• MW: 330.467621326447
• CID: 992685
• PubChem ID: 3333089
• Update Time: 2025-04-20

2-(dimethylcarbamoyl)phenyl benzyldithiocarbamate Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylcarbamoyl)phenyl benzyldithiocarbamate
• [2-(dimethylcarbamoyl)phenyl] N-benzylcarbamodithioate
• NSC378707
• DTXSID80391549
• NSC-378707
• 87590-82-7
• 2-(Dimethylcarbamoyl)phenyl benzylcarbamodithioate

• Inchi： 1S/C17H18N2OS2/c1-19(2)16(20)14-10-6-7-11-15(14)22-17(21)18-12-13-8-4-3-5-9-13/h3-11H,12H2,1-2H3,(H,18,21)
• InChI Key： SYRNYSXCZNHDLL-UHFFFAOYSA-N
• SMILES： S(C(NCC1C=CC=CC=1)=S)C1C=CC=CC=1C(N(C)C)=O

Computed Properties

• Exact Mass: 330.08605555g/mol
• Monoisotopic Mass: 330.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.7Ų